Cas no 1261527-62-1 (Methyl 5,2'-bis(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Methyl 5,2'-bis(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261527-62-1
• MF: C₁₆H₁₀F₆O₄
• MW: 380.238626003265
• CID: 4990677
• Update Time: 2023-08-24

Methyl 5,2'-bis(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,2'-bis(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C16H10F6O4/c1-24-14(23)11-7-6-9(25-15(17,18)19)8-12(11)10-4-2-3-5-13(10)26-16(20,21)22/h2-8H,1H3
• InChI Key： LTKMPZHJULNLLD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=C(C=CC=1C(=O)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• XLogP3: 5.8
• Topological Polar Surface Area: 44.8